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Compound of Interest

Compound Name: 3-Methoxypiperidine

Cat. No.: B1351509 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides comprehensive guidance on the safe handling, storage, and disposal

of 3-Methoxypiperidine. Adherence to these protocols is crucial for ensuring laboratory safety

and minimizing risk to personnel and the environment. The information presented is based on

available safety data for 3-Methoxypiperidine and structurally related compounds.

Hazard Identification and Quantitative Data
3-Methoxypiperidine is classified as an irritant and is harmful if swallowed. It may also cause

respiratory irritation.[1] The following tables summarize the key physical, chemical, and

toxicological data available.

Table 1: Physical and Chemical Properties
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Property Value Reference

Molecular Formula C₆H₁₃NO [1]

Molecular Weight 115.17 g/mol [1]

Appearance Colorless liquid [1]

Boiling Point 149.9 °C at 760 mmHg [1]

Flash Point 49.7 °C [1]

Density 0.93 g/cm³ [1]

Vapor Pressure 3.93 mmHg at 25°C [1]

Table 2: Toxicological Data

Hazard Classification GHS Statements Reference

Acute Oral Toxicity Category 4
H302: Harmful if

swallowed
[1]

Skin

Corrosion/Irritation
Not Classified

Serious Eye

Damage/Irritation
Not Classified

Specific Target Organ

Toxicity (Single

Exposure)

Category 3
H335: May cause

respiratory irritation
[1]

Note: Specific LD50 and LC50 data for 3-Methoxypiperidine are not readily available. The

toxicity classification is based on aggregated GHS information. For the parent compound,

piperidine, the oral LD50 in rats ranges from 133 to 740 mg/kg, and the dermal LD50 in rabbits

is 275 mg/kg.[2][3]

Personal Protective Equipment (PPE)
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The following PPE is mandatory when handling 3-Methoxypiperidine to prevent skin and eye

contact, inhalation, and ingestion.

Table 3: Recommended Personal Protective Equipment

PPE Type Specification Rationale

Hand Protection

Chemical-resistant gloves

(Nitrile or Neoprene

recommended).

To prevent skin contact. While

specific breakthrough times for

3-Methoxypiperidine are not

available, nitrile and neoprene

gloves generally provide good

resistance to amines.[4]

Always inspect gloves for

integrity before use.

Eye Protection
Chemical safety goggles and a

face shield.

To protect against splashes

and vapors.

Skin and Body Protection

Laboratory coat, closed-toe

shoes, and long pants. A

chemical-resistant apron may

be necessary for larger

quantities.

To protect skin from accidental

splashes.

Respiratory Protection
Use in a certified chemical

fume hood is mandatory.

To prevent inhalation of

vapors, which can cause

respiratory irritation.[1]

Operational Plan: Step-by-Step Handling and
Storage
A systematic approach to handling and storage is essential for safety.

3.1. Handling Protocol

Preparation: Before starting work, ensure that the chemical fume hood is functioning

correctly and that all necessary PPE is available and in good condition. Have a spill kit
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readily accessible.

Dispensing: Conduct all weighing and dispensing of 3-Methoxypiperidine inside a certified

chemical fume hood. Use a clean, designated set of spatulas and glassware.

Heating: If heating is required, use a well-controlled heating mantle or oil bath. Avoid open

flames.

Post-Handling: After handling, thoroughly wash hands and any exposed skin with soap and

water. Clean all contaminated surfaces in the fume hood.

3.2. Storage Plan

Store 3-Methoxypiperidine in a cool, dry, and well-ventilated area, away from incompatible

materials such as strong oxidizing agents and acids.[4]

Keep the container tightly closed and clearly labeled with the chemical name and hazard

warnings.

Store away from heat, sparks, and open flames.[5]

Emergency and Disposal Plan
Immediate and appropriate action is critical in the event of an emergency.

4.1. Emergency Procedures

Spill Response:

Evacuate: Immediately evacuate the area and alert others.

Ventilate: Ensure the area is well-ventilated, if safe to do so.

Containment: For small spills, absorb the liquid with an inert material such as vermiculite, dry

sand, or earth. Do not use combustible materials like sawdust.

Neutralization (for piperidine): For the parent compound piperidine, spills can be covered

with dry lime, sand, or soda ash.[5]
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Collection: Carefully collect the absorbed material into a sealed, labeled container for

hazardous waste disposal.

Decontamination: Clean the spill area with a suitable solvent, followed by soap and water.

Large Spills: For large spills, evacuate the area and contact your institution's emergency

response team.

First Aid Measures:

Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek

immediate medical attention.

Skin Contact: Immediately remove contaminated clothing. Wash the affected area with plenty

of soap and water for at least 15 minutes. Seek medical attention if irritation persists.[5]

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

[5]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical

attention.

4.2. Disposal Plan

Waste Collection: Collect all waste containing 3-Methoxypiperidine, including contaminated

PPE and spill cleanup materials, in a designated and clearly labeled hazardous waste

container.

Waste Segregation: Do not mix with other waste streams unless compatible.

Disposal Method: Dispose of the hazardous waste through a licensed environmental

disposal company, following all local, state, and federal regulations.[1][6] For piperidine and

related compounds, incineration in a chemical incinerator with an afterburner and scrubber is

a recommended disposal method.[6] Do not dispose of down the drain or in regular trash.[1]

Workflow for Safe Handling and Disposal
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The following diagram illustrates the logical flow of operations for the safe handling and

disposal of 3-Methoxypiperidine.

Workflow for Safe Handling and Disposal of 3-Methoxypiperidine
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Click to download full resolution via product page

Caption: Workflow for Safe Handling and Disposal of 3-Methoxypiperidine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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